Cas no 5291-77-0 (1-Benzylpyrrolidin-2-one)

• Product Name: 1-Benzylpyrrolidin-2-one
• CAS No: 5291-77-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD00003195
• CID: 45668
• PubChem ID: 24847584
• Update Time: 2025-09-27

1-Benzylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Benzylpyrrolidin-2-one
• 1-benzyl-2-pyrrolidone
• N-Benzylbutyrolactam~N-Benzyl-2-pyrrolidone
• 1-BENZYL-4-PYRROLIDINONE
• 1-BENZYL-PYRROLIDIN-2-ONE
• N-BENZYL-2-PYRROLIDONE
• N-BENZYL PYRROLIDONE
• n-benzylbutyrolactam
• 1-benzyl-3-pyrrolidone
• 1-Benzyl-2-pyrrolidinone
• 2-Pyrrolidinone,1-benzyl- (6CI,7CI,8CI)
• 1-Benzyl-2-oxopyrrolidine
• 1-Benzylazacyclopentan-2-one
• N-Benzylpyrrolidin-2-one
• NSC 30184
• N-Benzylpyrrolidone
• AC-7585
• InChI=1/C11H13NO/c13-11-7-4-8-12(11)9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H
• EINECS 226-131-5
• CHEMBL388086
• F14838
• N-benzylpyrrolidinone
• 1-Phenylmethyl-2-pyrrolidinone
• HEPTYLTHIOCYANATE
• US2F8DZ5NF
• 1-benzyl-azacyclopentan-2-one
• 1-benzylpyrrolidone
• AB00299
• 1-(phenylmethyl)-2-pyrrolidinone
• MLS001074862
• BDBM7816
• MFCD00003195
• AKOS005169162
• DTXSID70200959
• EN300-82942
• SMR000568394
• N-Benzyl-2-pyrrolidinone
• NSC-30184
• 1-Benzyl-2-pyrrolidinone, 98%
• NSC30184
• SY019726
• NCGC00246986-01
• 2-Pyrrolidinone, 1-benzyl-
• CS-W017444
• NS00032613
• W-202997
• HMS3372N20
• 5291-77-0
• 2-Pyrrolidinone, 1-(phenylmethyl)-
• SCHEMBL180739
• FT-0635601
• HMS2234P03
• FS-2416
• STK510265
• DB-052205

• MDL： MFCD00003195
• Inchi： 1S/C11H13NO/c13-11-7-4-8-12(11)9-10-5-2-1-3-6-10/h1-3,5-6H,4,7-9H2
• InChI Key： LVUQCTGSDJLWCE-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CC1C=CC=CC=1
• BRN： 132168

Computed Properties

• Exact Mass: 175.10000
• Monoisotopic Mass: 175.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 20.3

Experimental Properties

• Color/Form: Yellow transparent liquid
• Density: 1.095 g/mL at 25 °C(lit.)
• Melting Point: 154 - 156
• Boiling Point: 76-78 ℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.552(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 20.31000
• LogP: 1.74690
• Solubility: Not determined

1-Benzylpyrrolidin-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds